Cas no 19433-81-9 ( )

• Product name: &nbsp
• CAS No: 19433-81-9
• MF: C₂₂H₄₀N₂
• MW: 332.5664
• CID: 908116
• PubChem ID: 351067

  Chemical and Physical Properties

Names and Identifiers

• 1-N,1-N,4-N,4-N-tetrabutylbenzene-1,4-diamine
• 1,4-bis(N,N-dibutylamino)benzene
• AC1L6XKN
• NSC518426
• N-Tetrabutyl-p-phenylendiamin
• p-N,N,N',N'-tetrabutylphenylenediamine
• SureCN7153351
• N,N,N',N'-tetrabutyl-p-phenylenediamine
• N~1~,N~1~,N~4~,N~4~-Tetrabutylbenzene-1,4-diamine
• SCHEMBL7153351
• N,N,N,N-TETRABUTYLBENZENE-1,4-DIAMINE
• DS-002044
• 19433-81-9
• NSC-518426
• VEHKMIKMZXCKNZ-UHFFFAOYSA-N
• DTXSID50325795
•  

• Inchi： InChI=1S/C22H40N2/c1-5-9-17-23(18-10-6-2)21-13-15-22(16-14-21)24(19-11-7-3)20-12-8-4/h13-16H,5-12,17-20H2,1-4H3
• InChI Key： VEHKMIKMZXCKNZ-UHFFFAOYSA-N
• SMILES： CCCCN(CCCC)C1=CC=C(C=C1)N(CCCC)CCCC

Computed Properties

• Exact Mass: 332.3194
• Monoisotopic Mass: 332.319149284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5Ų
• XLogP3: 7.2

Experimental Properties

• PSA: 6.48
• LogP: 6.49980